Cas no 1806389-83-2 (3,4-Dimethyl-2-fluorobenzyl chloride)

• Product Name: 3,4-Dimethyl-2-fluorobenzyl chloride
• CAS No: 1806389-83-2
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5003711
• Update Time: 2025-06-11

3,4-Dimethyl-2-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-fluorobenzyl chloride

• Inchi： 1S/C9H10ClF/c1-6-3-4-8(5-10)9(11)7(6)2/h3-4H,5H2,1-2H3
• InChI Key： SETYVIOUSVDHJS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C)=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 3,4-Dimethyl-2-fluorobenzyl chloride

Professional Introduction to 3,4-Dimethyl-2-fluorobenzyl Chloride (CAS No. 1806389-83-2)

3,4-Dimethyl-2-fluorobenzyl chloride, identified by its Chemical Abstracts Service (CAS) number 1806389-83-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzyl chlorides, which are widely utilized as intermediates in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs). The presence of both methyl and fluoro substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for constructing complex molecular architectures.

The structure of 3,4-Dimethyl-2-fluorobenzyl chloride features a benzene ring substituted with two methyl groups at the 3rd and 4th positions and a fluorine atom at the 2nd position. This specific arrangement enhances its reactivity, particularly in nucleophilic substitution reactions, where the fluoro group can influence the electronic distribution across the aromatic system. The chloro substituent at the benzylic position further facilitates its role as a synthetic intermediate, enabling facile functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their broad spectrum of biological activities. The fluorine atom, being electronegative, can modulate the pharmacokinetic properties of drug candidates by affecting metabolic stability and binding affinity to biological targets. 3,4-Dimethyl-2-fluorobenzyl chloride has been explored in several preclinical studies as a precursor for synthesizing novel therapeutic agents. Its incorporation into drug molecules has shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

One of the most compelling aspects of 3,4-Dimethyl-2-fluorobenzyl chloride is its versatility in synthetic chemistry. The benzylic chlorine can be readily displaced by various nucleophiles under mild conditions, allowing for the introduction of diverse functional groups. This property has been leveraged in the development of libraries of heterocyclic compounds, where 3,4-Dimethyl-2-fluorobenzyl chloride serves as a key intermediate. For instance, researchers have utilized this compound to synthesize fluorinated indole derivatives, which have demonstrated potent activity against certain cancer cell lines.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for fluorinated compounds. The use of 3,4-Dimethyl-2-fluorobenzyl chloride as an intermediate has been optimized to minimize waste and improve atom economy. Catalytic methods employing transition metals have been particularly effective in facilitating transformations while maintaining high yields. These innovations align with global efforts to reduce the environmental impact of chemical manufacturing processes.

The pharmaceutical industry has been particularly interested in fluorinated benzylic chlorides due to their role in producing APIs with enhanced bioavailability and reduced susceptibility to degradation. A notable example involves the synthesis of kinase inhibitors, where the presence of a fluoro group at the benzylic position improves binding affinity to target enzymes. 3,4-Dimethyl-2-fluorobenzyl chloride has been employed in several multi-step syntheses leading to these inhibitors, demonstrating its importance as a synthetic scaffold.

In addition to its pharmaceutical applications, 3,4-Dimethyl-2-fluorobenzyl chloride has found utility in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in advanced polymers and coatings. Researchers have explored its incorporation into polymer matrices to enhance material properties such as flame retardancy and UV resistance.

The future prospects for 3,4-Dimethyl-2-fluorobenzyl chloride are promising, with ongoing research aimed at expanding its applications. Novel synthetic methodologies are being developed to further streamline its production and functionalization. Additionally, computational modeling techniques are being employed to predict the behavior of this compound in complex reaction systems, enabling more efficient drug discovery efforts.

In conclusion,3,4-Dimethyl-2-fluorobenzyl chloride (CAS No. 1806389-83-2) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated aromatic compounds,3,4-Dimethyl-2-fluorobenzyl chloride is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.